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Compound of Interest

Compound Name: Dipropyl sulfate

Cat. No.: B1346888 Get Quote

An In-depth Technical Guide to Dipropyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dipropyl sulfate (CAS No: 598-05-

0), a reactive chemical intermediate. The information is compiled for professionals in research

and development who require detailed data on its properties, synthesis, reactivity, and safety

considerations.

Chemical Identification and Properties
Dipropyl sulfate, also known as sulfuric acid, dipropyl ester, is a dialkyl sulfate used in organic

synthesis.[1] Its primary identifier is CAS Number 598-05-0.[2][3][4][5]

Physical and Chemical Properties
The key physical and chemical properties of dipropyl sulfate are summarized in the table

below for easy reference.
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Property Value Source(s)

CAS Number 598-05-0 [2][3][4][5]

Molecular Formula C₆H₁₄O₄S [2][3][4]

Molecular Weight 182.24 g/mol [2][3]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 115 °C at 16 mmHg [3]

Density 1.109 g/mL at 20 °C [3]

Refractive Index n20/D 1.413 [3]

Flash Point 105.3 °C [3]

Solubility
Soluble in organic solvents;

limited solubility in water.
[4]

Storage Temperature 10°C - 25°C is recommended. [2]

Synthesis and Reactivity
Synthesis
A detailed, peer-reviewed laboratory protocol for the synthesis of dipropyl sulfate is not readily

available in the public literature. However, based on general principles of organic chemistry and

identified upstream products, two primary synthesis routes are plausible:

Esterification of Propan-1-ol: The direct reaction of propan-1-ol with a strong dehydrating

agent like concentrated sulfuric acid. This is a standard method for producing dialkyl sulfates.

Oxidation of Dipropyl Sulfite: The oxidation of dipropyl sulfite would also yield dipropyl
sulfate.

A generalized reaction scheme for the esterification route is presented below.
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Caption: Plausible synthesis of dipropyl sulfate via dehydration.

Chemical Reactivity
Dipropyl sulfate's primary utility in chemical synthesis stems from its function as a propylating

agent. The sulfate group is an excellent leaving group, facilitating the transfer of a propyl group

to a nucleophile. It is known to react with amines, chlorides, and hydrogen chloride to form

dipropyl sulfonic acids.

This reactivity makes it a useful intermediate in the production of various compounds, including

detergents and surfactants.[3]

A general scheme for the alkylation of an amine is shown below.
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Reactants

Products

Dipropyl Sulfate
(CH₃CH₂CH₂O)₂SO₂

Propylated Amine
R-NHCH₂CH₂CH₃

Propylation

Amine
R-NH₂

Propyl Sulfate Salt
[R-NH₂CH₂CH₂CH₃]⁺[CH₃CH₂CH₂OSO₃]⁻

Click to download full resolution via product page

Caption: General alkylation reaction with an amine.

Toxicological Profile and Safety
Dipropyl sulfate is a hazardous chemical and must be handled with appropriate safety

precautions.

Summary of Hazards
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Hazard Type
Classification and
Statement

Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic/Harmful if swallowed, in

contact with skin, or if inhaled.

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[5]

Eye Damage/Irritation Causes serious eye damage.

Carcinogenicity
No data available for dipropyl

sulfate.
[6]

Mutagenicity No data available.

Important Note on Carcinogenicity: While there is no specific carcinogenicity data for dipropyl
sulfate, the isomeric compound, diisopropyl sulfate (CAS No: 2973-10-6), is classified by the

International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, meaning it is

"possibly carcinogenic to humans". This is based on sufficient evidence for carcinogenicity in

experimental animals. Given the structural similarity, it is prudent to handle dipropyl sulfate as

a potential carcinogen.

Safe Handling Protocol
Due to its hazardous nature, strict safety protocols must be followed when handling dipropyl
sulfate. The following workflow outlines the essential steps for safe handling.
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Start: Handling Dipropyl Sulfate

1. Risk Assessment
- Review SDS

- Identify hazards

2. Personal Protective Equipment (PPE)
- Chemical resistant gloves

- Safety goggles & face shield
- Lab coat / Impervious clothing

3. Engineering Controls
- Use in a chemical fume hood
- Ensure adequate ventilation

4. Handling Procedure
- Avoid contact with skin and eyes

- Do not breathe vapors
- Prevent spills

Spill Occurs

5. Waste Disposal
- Collect in sealed, labeled containers

- Dispose as hazardous waste via
  approved channels

Spill Response
- Evacuate area

- Absorb with inert material
- Collect for disposal

6. Decontamination
- Wash hands and exposed skin

  thoroughly after handling
- Clean work surfaces

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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